Boc-L-3-thienylalanine dcha
Overview
Description
Boc-L-3-thienylalanine dcha is a chemical compound with the molecular formula C12H17NO4S . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom .Physical and Chemical Properties Analysis
This compound has a molecular weight of 271.33 g/mol . It has a predicted boiling point of 434.7±40.0 °C , a flashing point of 216.7°C , and a density of 1.2791 (rough estimate) .Scientific Research Applications
Synthesis and Biological Activity
Boc-L-3-thienylalanine dcha has been utilized in the synthesis of various analogs of peptides, demonstrating its relevance in peptide chemistry. For instance, the synthesis of arginine-vasopressin analogs substituted with β-thienylalanine involved the use of Boc strategy, highlighting the compound's role in peptide bond formation and biological activity studies (Slaninová, Czaja, & Lammek, 1995). Similarly, another study synthesized [3-beta-(2-thienyl)-L-alanine]-8-lysine-vasopressin, employing Boc-protected heptapeptide synthesis methods (Smith, Ferger, & Chan, 1975).
Chemical Ligation and Molecular Research
The compound has also been used in native chemical ligation processes. An example includes the synthesis of erythro-N-Boc-β-mercapto-l-phenylalanine, where this compound could play a role in ligation processes and further applications in molecular synthesis (Crich & Banerjee, 2007).
Pharmacological Properties and Peptide Research
Further applications in pharmacology and peptide research are evident, as seen in studies focused on the synthesis of peptide analogs and examining their pharmacological properties. The synthesis of various arginine-vasopressin analogs using this compound showcases its importance in the development of peptides with potential biological activities (Konieczna, Czaja, Lammek, Slaninová, & Barth, 1993).
Polymer Synthesis and Biocompatibility
The compound has also found utility in the synthesis of polymers. For instance, methacrylate monomers containing amino acid based chiral monomers were polymerized using this compound derivatives, which could lead to the development of biocompatible and fluorescent polymers with potential applications in drug delivery systems (Kumar, Roy, & De, 2012).
Safety and Hazards
Boc-L-3-thienylalanine dcha is intended for research and development use only and is not for medicinal, household, or other uses . It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended .
Future Directions
Properties
IUPAC Name |
N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-3-ylpropanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S.C12H23N/c1-12(2,3)17-11(16)13-9(10(14)15)6-8-4-5-18-7-8;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-5,7,9H,6H2,1-3H3,(H,13,16)(H,14,15);11-13H,1-10H2/t9-;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNTVEJPWKBETJW-FVGYRXGTSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CSC=C1)C(=O)O.C1CCC(CC1)NC2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CSC=C1)C(=O)O.C1CCC(CC1)NC2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H40N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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